N-(benzo[d]thiazol-2-yl)-2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(benzo[d]thiazol-2-yl)-2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)propanamide is a useful research compound. Its molecular formula is C17H16N4O2S and its molecular weight is 340.4. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Psychotropic and Anti-inflammatory Activities
One key area of research involving derivatives of N-(benzo[d]thiazol-2-yl)propanamide focuses on their psychotropic and anti-inflammatory properties. Zablotskaya et al. (2013) synthesized a series of these derivatives and found them to be active in psychotropic in vivo, anti-inflammatory in vivo, and cytotoxicity in vitro screenings. These compounds exhibited marked sedative action, high anti-inflammatory activity, and selective cytotoxic effects on tumor cell lines, also demonstrating antimicrobial action (Zablotskaya et al., 2013).
Antimicrobial and Cytotoxic Activities
Several studies have investigated the antimicrobial and cytotoxic activities of N-(benzo[d]thiazol-2-yl)propanamide derivatives. For example, Dawbaa et al. (2021) synthesized novel derivatives and tested them for antimicrobial activity, finding that some compounds displayed significant antibacterial and anticandidal effects, as well as cytotoxic activity against various human and mouse cell lines (Dawbaa et al., 2021). Evren et al. (2020) also synthesized new derivatives and reported notable antimicrobial activity, particularly antifungal activity against certain fungi species and anti-gram-positive bacterial activity (Evren et al., 2020).
Cytotoxicity against Cancer Cell Lines
Nam et al. (2010) synthesized benzothiazole derivatives, including N-(benzo[d]thiazol-2-yl)cyclohexanecarboxamides, and evaluated them for cytotoxic and antimicrobial activities. They found that two compounds demonstrated significant cytotoxicity against three cancer cell lines, suggesting potential applications in cancer therapy (Nam et al., 2010).
Synthesis and Structural Analysis
The synthesis and structural characterization of N-(benzo[d]thiazol-2-yl)propanamide derivatives have been a focus of several studies. Manolov et al. (2021) prepared a derivative by reacting benzo[d]thiazol-2-amine with flurbiprofen, providing insights into the compound's structure through various spectroscopic analyses (Manolov et al., 2021).
Biological Evaluation
Additional research has been conducted on the biological evaluation of these compounds. Bhoi et al. (2015) synthesized novel derivatives and assessed their antibacterial activity, finding a broad spectrum of activity against tested microorganisms (Bhoi et al., 2015). Thabet et al. (2011) focused on synthesizing new compounds with potential anti-inflammatory properties, contributing to the understanding of their medicinal potential (Thabet et al., 2011).
Properties
IUPAC Name |
N-(1,3-benzothiazol-2-yl)-2-(3-cyclopropyl-6-oxopyridazin-1-yl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N4O2S/c1-10(21-15(22)9-8-12(20-21)11-6-7-11)16(23)19-17-18-13-4-2-3-5-14(13)24-17/h2-5,8-11H,6-7H2,1H3,(H,18,19,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PLZYFPDPOCVWKU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC1=NC2=CC=CC=C2S1)N3C(=O)C=CC(=N3)C4CC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.